Cas no 187596-92-5 (2-Thiazolamine, N-methyl-4-(6-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)-)

• Product Name: 2-Thiazolamine, N-methyl-4-(6-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)-
• CAS No: 187596-92-5
• MF: C₉H₉N₅S₂
• MW: 251.331257581711
• MDL: MFCD01315133
• CID: 3836865
• PubChem ID: 1487455
• Update Time: 2025-04-22

2-Thiazolamine, N-methyl-4-(6-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, N-methyl-4-(6-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)-
• N-METHYL-4-(6-METHYL[1,3]THIAZOLO[3,2-B][1,2,4]TRIAZOL-5-YL)-1,3-THIAZOL-2-AMINE
• N-METHYL-N-[4-(6-METHYL[1,3]THIAZOLO[3,2-B][1,2,4]TRIAZOL-5-YL)-1,3-THIAZOL-2-YL]AMINE
• N-methyl-4-{6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}-1,3-thiazol-2-amine
• SCHEMBL23657504
• 8M-515S
• AKOS015993653
• N-methyl-4-(6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-1,3-thiazol-2-amine
• Oprea1_263067
• MFCD01315133
• 187596-92-5

• MDL： MFCD01315133
• Inchi： 1S/C9H9N5S2/c1-5-7(6-3-15-8(10-2)13-6)16-9-11-4-12-14(5)9/h3-4H,1-2H3,(H,10,13)
• InChI Key： OUPKDNVFXLIUQZ-UHFFFAOYSA-N
• SMILES： S1C2=NC=NN2C(C)=C1C1=CSC(NC)=N1

Computed Properties

• Exact Mass: 251.02993766Da
• Monoisotopic Mass: 251.02993766Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 112Ų